Cas no 2490418-45-4 (3-bromo-5-fluorothiophene-2-carboxylic acid)

• Product Name: 3-bromo-5-fluorothiophene-2-carboxylic acid
• CAS No: 2490418-45-4
• MF: C₅H₂BrFO₂S
• MW: 225.035583019257
• MDL: MFCD32852658
• CID: 5361231
• PubChem ID: 154857035
• Update Time: 2025-10-28

3-bromo-5-fluorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-bromo-5-fluoro-
• 3-bromo-5-fluorothiophene-2-carboxylic acid

• MDL： MFCD32852658
• Inchi： 1S/C5H2BrFO2S/c6-2-1-3(7)10-4(2)5(8)9/h1H,(H,8,9)
• InChI Key： WLFVJVKRORVPLX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(F)=CC=1Br

Additional information on 3-bromo-5-fluorothiophene-2-carboxylic acid

3-Bromo-5-Fluorothiophene-2-Carboxylic Acid: A Comprehensive Overview

3-Bromo-5-fluorothiophene-2-carboxylic acid, with the CAS number 2490418-45-4, is a significant compound in the field of organic chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and environmental chemistry. This article delves into the structural properties, synthesis methods, applications, and future prospects of this compound.

The molecular structure of 3-bromo-5-fluorothiophene-2-carboxylic acid comprises a thiophene ring substituted with bromine at position 3, fluorine at position 5, and a carboxylic acid group at position 2. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromaticity and stability. The substitution pattern of this compound introduces unique electronic and steric effects, making it a valuable substrate for further chemical modifications. Recent research has focused on understanding how these substituents influence the compound's reactivity and selectivity in various reactions.

The synthesis of 3-bromo-5-fluorothiophene-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiophene ring. This is followed by selective substitution at the desired positions to introduce bromine and fluorine atoms. The introduction of the carboxylic acid group is often achieved through oxidation or direct substitution reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. Recent advancements in catalytic systems have significantly improved the efficiency of these reactions.

3-Bromo-5-fluorothiophene-2-carboxylic acid has found applications in diverse fields due to its versatile structure. In drug discovery, this compound serves as a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. Its ability to modulate biological pathways makes it an attractive candidate for developing new drugs targeting diseases such as cancer and inflammation. In material science, this compound has been used as a building block for designing advanced materials with unique electronic properties. Its application in environmental chemistry includes its use as a precursor for developing sensors and catalysts for pollutant degradation.

The toxicological profile of 3-bromo-5-fluorothiophene-2-carboxylic acid has been studied to assess its safety for human use and environmental impact. Recent studies have focused on understanding its acute and chronic toxicity, as well as its potential for bioaccumulation. These studies are crucial for ensuring safe handling and disposal of this compound during industrial processes.

In conclusion, 3-bromo-5-fluorothiophene-2-carboxylic acid, with CAS number 2490418-45-4, is a versatile compound with promising applications across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse applications make it an important focus for ongoing research. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in shaping future innovations in chemistry and related fields.